4-(1H-benzo[d]imidazol-2-yl)-2-bromophenol

• Molecular Formula: C13H9BrN2O
• Molecular Weight: 289.13 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-yl)-2-bromophenol
• InChI: InChI=1S/C13H9BrN2O/c14-9-7-8(5-6-12(9)17)13-15-10-3-1-2-4-11(10)16-13/h1-7,17H,(H,15,16)
• InChI Key: YHCQKLPXLJWCLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=C(C=C3)O)Br

Description

4-(1H-benzo[d]imidazol-2-yl)-2-bromophenol is a useful research compound. Its molecular formula is C13H9BrN2O and its molecular weight is 289.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a DMF (3 mL) solvent, a mixture including 1,2-phenylenediamine (100 mg, 0.92 mmol), 3-bromo-4-hydroxybenzaldehyde (187.8 mg, 0.92 mmol), and Na2S2O5 (177.6 mg, 0.92 mmol) was mixed at a temperature of 80° C. for 1 hour. After cooling, DMF was removed therefrom under reduced pressure. Methylene chloride and water were added thereto to obtain a solid product, and the precipitate was filtered, and the filtered product was washed with methylene chloride, ethyl acetate, and water to obtain a solid Compound 56 (79.4%).